Cas no 1185300-67-7 (methyl[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride)

• Product Name: methyl[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride
• CAS No: 1185300-67-7
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD07781051
• CID: 1076221
• PubChem ID: 6459907
• Update Time: 2025-04-20

methyl[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl-(3-phenyl-[1,2,4]oxadiazol-5-ylmethyl)-amine hydrochloride
• N-Methyl-3-phenyl-1,2,4-oxadiazole-5-methanamine hydrochloride
• methyl[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride
• BS-4334
• ALBB-035271
• AKOS015846462
• DB-061315
• N-Methyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine HCl
• N-methyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride
• Z1473031449
• MFCD07781051
• 1185300-67-7
• EN300-651478
• F2185-0033
• N-methyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine;hydrochloride
• N-methyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamineHydrochloride
• METHYL-(3-PHENYL-[1,2,4]OXADIAZOL-5-YLMETHYL)AMINE HYDROCHLORIDE
• G84222

• MDL： MFCD07781051
• Inchi： 1S/C10H11N3O.ClH/c1-11-7-9-12-10(13-14-9)8-5-3-2-4-6-8;/h2-6,11H,7H2,1H3;1H
• InChI Key： CGMVWQUXJQHUJK-UHFFFAOYSA-N
• SMILES： Cl.O1C(CNC)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Boiling Point: 318.2 °C at 760 mmHg
• Flash Point: 318.2 °C at 760 mmHg